Cas no 121885-09-4 (N-(tert-Butyl)piperazine-2-carboxamide)

• Product Name: N-(tert-Butyl)piperazine-2-carboxamide
• CAS No: 121885-09-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 135602
• PubChem ID: 11008617
• Update Time: 2025-04-19

N-(tert-Butyl)piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)piperazine-2-carboxamide
• 2-Piperazinecarboxamide,N-(1,1-dimethylethyl)-
• Piperazine-2-tert-butylamide
• 2-Piperazinecarboxamide,N-(1,1-dimethylethyl)-(9CI)
• N-TERT-BUTYLPIPERAZINE-2-CARBOXAMIDE
• Piperazine-2-carboxylic acid tert-butylamide
• Piperazine-2-tert-Butyramide
• p67183
• 121885-09-4
• FT-0706753
• SCHEMBL3652033
• (s)-(-)-2-t-butyl-2-piperazinecarboxamide
• FT-0643598
• OEZDMLLCIUSINT-UHFFFAOYSA-N
• (r,s)-piperazine-2-tert-butylcarboxamide
• DTXSID40451673
• A804806
• N-tert-butyl-2-piperazine carboxamide
• AKOS012403005

• MDL： MFCD06657544
• Inchi： 1S/C9H19N3O/c1-9(2,3)12-8(13)7-6-10-4-5-11-7/h7,10-11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： OEZDMLLCIUSINT-UHFFFAOYSA-N
• SMILES： O=C(C1CNCCN1)NC(C)(C)C

Computed Properties

• Exact Mass: 185.15297
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 368.2°Cat760mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.462
• PSA: 53.16